Cas no 88429-28-1 (Benzenamine, 4-ethoxy-2-methyl-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzenamine, 4-ethoxy-2-methyl-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 88429-28-1
• MF: C₁₆H₁₆F₃NO
• MW: 295.299554824829
• CID: 633097
• PubChem ID: 20278334
• Update Time: 2025-04-19

Benzenamine, 4-ethoxy-2-methyl-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-ethoxy-2-methyl-N-[4-(trifluoromethyl)phenyl]-
• 4-ethoxy-2-methyl-N-[4-(trifluoromethyl)phenyl]aniline
• 88429-28-1
• DTXSID80604565
• SCHEMBL10993623

• Inchi： 1S/C16H16F3NO/c1-3-21-14-8-9-15(11(2)10-14)20-13-6-4-12(5-7-13)16(17,18)19/h4-10,20H,3H2,1-2H3
• InChI Key： LLXJQSDTDOXQRV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1C=CC(=CC=1C)OCC)(F)F

Computed Properties

• Exact Mass: 295.11839862g/mol
• Monoisotopic Mass: 295.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 21.3Ų